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Compound of Interest

1,3-Dimethyl-2-(2-
Compound Name:
thienyl)imidazolidine

Cat. No.: B034488

An In-depth Technical Guide to 1,3-Dimethyl-2-
(2-thienyl)imidazolidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dimethyl-2-(2-thienyl)imidazolidine is a heterocyclic organic compound featuring a five-
membered imidazolidine ring substituted with two methyl groups at the nitrogen positions and a
thienyl group at the carbon between the two nitrogens. Its chemical structure, combining the
features of an aminal and a thiophene derivative, makes it a subject of interest in medicinal
chemistry and materials science. This document provides a comprehensive overview of its
known physical and chemical properties, a generalized synthesis protocol, and its potential
applications.

Core Physical and Chemical Properties

Limited quantitative data for 1,3-Dimethyl-2-(2-thienyl)imidazolidine is available in public
literature. The following tables summarize the known properties.

General and Physical Properties
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Property Value Source

Light yellow to brown clear
Appearance liquid; Light orange to yellow to  [1]

green clear liquid

Molecular Formula CoH14N2S [1]
Molecular Weight 182.29 g/mol [1]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Purity >90.0% (GC) [1]
Storage Conditions Store at2 -8 °C

Chemical Identifiers

Identifier Value Source
CAS Number 104208-13-1

PubChem CID 2797481

MDL Number MFCDO00191636

InChl=1S/COH14N2S/c1-10-5-
InChl 6-11(2)9(10)8-4-3-7-12-8/h3-  [1]
4,7,9H,5-6H2,1-2H3

SMILES CN1CCN(C)C1lclccesl [1]

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1,3-Dimethyl-2-(2-
thienyl)imidazolidine is not readily available in the reviewed literature. However, a general
method for the synthesis of 2-substituted-1,3-dimethylimidazolidines involves the condensation
of N,N'-dimethylethylenediamine with an appropriate aldehyde.
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General Synthesis of 2-Aryl-1,3-dimethylimidazolidines

A plausible synthetic route for 1,3-Dimethyl-2-(2-thienyl)imidazolidine is the reaction of N,N'-
dimethylethylenediamine with thiophene-2-carboxaldehyde.

Reaction:

e N,N'-dimethylethylenediamine + Thiophene-2-carboxaldehyde - 1,3-Dimethyl-2-(2-
thienyl)imidazolidine + H20

lllustrative Protocol:

Reactant Preparation: In a round-bottom flask, dissolve thiophene-2-carboxaldehyde in a
suitable aprotic solvent such as toluene or benzene.

» Addition of Diamine: To this solution, add an equimolar amount of N,N'-
dimethylethylenediamine dropwise at room temperature with stirring.

e Reaction Conditions: The reaction mixture is typically heated to reflux for several hours to
facilitate the condensation and removal of water, often with the use of a Dean-Stark
apparatus.

» Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).

e Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The solvent is removed under reduced pressure. The resulting crude product
can be purified by vacuum distillation or column chromatography on silica gel to yield the
pure 1,3-Dimethyl-2-(2-thienyl)imidazolidine.

Characterization: The structure of the synthesized compound would be confirmed using
spectroscopic methods such as *H NMR, 13C NMR, and mass spectrometry.

Potential Applications and Biological Significance

While no specific biological activity or signaling pathways for 1,3-Dimethyl-2-(2-
thienyl)imidazolidine have been reported, its structural motifs suggest potential applications in
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several areas. The imidazolidine and thiophene rings are present in various biologically active
molecules.

It is suggested that this compound could serve as a versatile building block in:

o Pharmaceutical Development: For the synthesis of novel compounds targeting neurological
disorders. It may also be a scaffold for developing new anti-inflammatory and antimicrobial
agents.

» Agricultural Chemistry: In the creation of new agrochemicals for crop protection.

o Material Science: For the development of advanced materials, including polymers and
coatings, and for applications in organic electronics and optoelectronics due to its potential
electronic properties.

Visualizations
Generalized Synthesis Workflow
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Generalized Synthesis and Purification Workflow

Thiophene-2-carboxaldehyde + Aprotic Solvent
N,N'-Dimethylethylenediamine (e.g., Toluene)
Condensation Reaction
(Reflux with water removal)
Solvent Removal
(Reduced Pressure)

Purification
(Vacuum Distillation or
Column Chromatography)

1,3-Dimethyl-2-(2-thienyl)imidazolidine

Spectroscopic Characterization
(NMR, MS)

Click to download full resolution via product page

Caption: A diagram illustrating a generalized workflow for the synthesis and purification of 1,3-
Dimethyl-2-(2-thienyl)imidazolidine.

Potential Application Areas
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Potential Applications of 1,3-Dimethyl-2-(2-thienyl)imidazolidine
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Caption: A diagram showing the potential application areas for 1,3-Dimethyl-2-(2-
thienyl)imidazolidine as a chemical intermediate.

Conclusion

1,3-Dimethyl-2-(2-thienyl)imidazolidine is a chemical compound with potential utility in
various scientific and industrial fields. However, there is a notable lack of publicly available data
regarding its specific physical properties, detailed synthesis protocols, and biological activity.
Further research is required to fully characterize this compound and explore its potential
applications. The information and generalized protocols provided in this guide are intended to
serve as a foundation for researchers and professionals interested in the study and application
of this and similar molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 1,3-Dimethyl-2-(2-
thienyl)imidazolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034488#physical-and-chemical-properties-of-1-3-
dimethyl-2-2-thienyl-imidazolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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